Cas no 1300746-88-6 (1-(2-PROPEN-1-YLOXY)-2-(TRIFLUOROMETHYL)-BENZENE)

• Product Name: 1-(2-PROPEN-1-YLOXY)-2-(TRIFLUOROMETHYL)-BENZENE
• CAS No: 1300746-88-6
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• MDL: MFCD18911305
• CID: 5148988
• PubChem ID: 66764484
• Update Time: 2026-03-03

1-(2-PROPEN-1-YLOXY)-2-(TRIFLUOROMETHYL)-BENZENE Chemical and Physical Properties

Names and Identifiers

• 2-Allyloxy-benzotrifluoride
• 1-(PROP-2-EN-1-YLOXY)-2-(TRIFLUOROMETHYL)BENZENE
• Allyl 2-(trifluoromethyl)phenyl ether
• 1-(2-PROPEN-1-YLOXY)-2-(TRIFLUOROMETHYL)-BENZENE

• MDL： MFCD18911305
• Inchi： 1S/C10H9F3O/c1-2-7-14-9-6-4-3-5-8(9)10(11,12)13/h2-6H,1,7H2
• InChI Key： OACDIHJVJMXFHK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OCC=C)(F)F

Computed Properties

• Exact Mass: 202.061
• Monoisotopic Mass: 202.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(2-PROPEN-1-YLOXY)-2-(TRIFLUOROMETHYL)-BENZENE

Introduction to 1-(2-PROPEN-1-YLOXY)-2-(TRIFLUOROMETHYL)-BENZENE (CAS No. 1300746-88-6)

1-(2-PROPEN-1-YLOXY)-2-(TRIFLUOROMETHYL)-BENZENE, identified by its CAS number 1300746-88-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of aromatic ethers, characterized by the presence of an ethoxy group linked to a benzene ring and a trifluoromethyl substituent on the same ring. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The trifluoromethyl group (CF₃) is a key structural moiety in this compound, which imparts distinct electronic and steric properties. In medicinal chemistry, trifluoromethyl groups are widely recognized for their ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. This characteristic has led to the incorporation of trifluoromethyl-containing compounds in numerous drug candidates targeting diverse diseases, including cancer and inflammatory disorders. The presence of the ethoxy group (OCH₂CH=CH₂) further contributes to the compound's reactivity and potential utility in synthetic chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 1-(2-PROPEN-1-YLOXY)-2-(TRIFLUOROMETHYL)-BENZENE as a scaffold for drug discovery. Studies have demonstrated that modifications around the benzene core, particularly the introduction of electron-withdrawing or electron-donating groups, can significantly influence the pharmacokinetic properties of derived molecules. The combination of the trifluoromethyl and ethoxy substituents in this compound creates a balance between hydrophobicity and metabolic stability, making it an attractive intermediate for further derivatization.

In the realm of materials science, this compound has been explored for its potential applications in organic electronics and liquid crystal displays (LCDs). The electron-withdrawing nature of the trifluoromethyl group enhances the thermal stability and charge transport properties of organic semiconductors. Additionally, the conjugated system formed by the benzene ring and the double bond in the propenyl ether moiety contributes to its optoelectronic characteristics. These properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Research into the biological activity of 1-(2-PROPEN-1-YLOXY)-2-(TRIFLUOROMETHYL)-BENZENE has revealed promising results in preclinical studies. Initial pharmacological screening has indicated potential efficacy against certain enzyme targets associated with metabolic diseases. The trifluoromethyl group's influence on electronic distribution may enhance interactions with biological receptors, while the ether linkage provides flexibility for optimal binding orientation. Further investigation into its mechanism of action is warranted to explore its therapeutic potential.

The synthesis of 1-(2-PROPEN-1-YLOXY)-2-(TRIFLUOROMETHYL)-BENZENE involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps include Friedel-Crafts alkylation followed by etherification, with careful control over reaction conditions to ensure high yield and purity. Advances in catalytic systems, such as transition metal-catalyzed cross-coupling reactions, have improved the efficiency of these synthetic routes. The use of green chemistry principles has also been explored to minimize waste and improve sustainability in its production.

The spectroscopic and analytical characterization of this compound provides valuable insights into its structural integrity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are routinely employed to confirm its molecular structure. High-resolution NMR studies have revealed detailed information about hydrogen bonding networks and conformational preferences, which are critical for understanding its behavior in solution and solid states.

The future prospects for 1-(2-PROPEN-1-YLOXY)-2-(TRIFLUOROMETHYL)-BENZENE are vast, with ongoing research focusing on expanding its utility in drug development and materials science. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced therapeutic profiles. Additionally, innovations in polymer science may leverage its properties for advanced functional materials with applications in electronics and energy storage.

In conclusion, 1-(2-PROPEN-1-YLOXY)-2-(TRIFLUOROMETHYL)-BENZENE (CAS No. 1300746-88-6) represents a fascinating compound with diverse applications rooted in its unique structural features. Its combination of a trifluoromethyl group and an ethoxy-substituted benzene ring makes it a versatile intermediate for pharmaceutical synthesis and materials engineering. As research continues to uncover new possibilities, this compound is poised to play a significant role in advancing both medicinal chemistry and nanotechnology.